Cas no 1355216-17-9 ((6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester)

(6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester is a protected amine derivative featuring a pyridine core substituted with a methylthio group at the 6-position and a tert-butoxycarbonyl (Boc)-protected aminomethyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled amine functionalization. The methylthio substituent enhances reactivity for further derivatization, such as cross-coupling or oxidation. Its well-defined structure and compatibility with diverse reaction conditions make it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity.

(6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester structure

1355216-17-9 structure

Product Name:(6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

CAS No:1355216-17-9

MF:C₁₂H₁₈N₂O₂S

MW:254.348521709442

CID:5149967

Update Time:2025-05-21

(6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- (6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
- Carbamic acid, N-[[6-(methylthio)-3-pyridinyl]methyl]-, 1,1-dimethylethyl ester
- tert-Butyl ((6-(methylthio)pyridin-3-yl)methyl)carbamate
- Inchi： 1S/C12H18N2O2S/c1-12(2,3)16-11(15)14-8-9-5-6-10(17-4)13-7-9/h5-7H,8H2,1-4H3,(H,14,15)
- InChI Key： LAOHUAAEOKVJGJ-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NCC1=CC=C(SC)N=C1

(6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM500111-1g	tert-Butyl((6-(methylthio)pyridin-3-yl)methyl)carbamate	1355216-17-9	97%	1g	$1061	2022-06-13

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Additional information on (6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

Introduction to (6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No 1355216-17-9)

The compound (6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No 1355216-17-9) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a pyridine ring substituted with a methylsulfanyl group at the 6-position and a carbamate group attached via a methylene bridge at the 3-position. The tert-butyl ester group further enhances its stability and solubility properties, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the importance of sulfur-containing heterocycles, such as those found in this compound, in medicinal chemistry. The methylsulfanyl group (-SMe) is known to confer unique electronic and steric properties, which can influence the bioactivity of the molecule. For instance, sulfur atoms are often associated with antioxidant properties and can modulate the reactivity of adjacent functional groups. In this case, the methylsulfanyl group at the 6-position of the pyridine ring may play a crucial role in stabilizing the molecule's conformation and enhancing its interaction with biological targets.

The carbamate group (-CO-NH-O-t-Bu) present in this compound is another key feature that contributes to its versatility. Carbamates are widely used in organic synthesis as protecting groups for amines and as intermediates in the synthesis of pharmaceutical agents. The tert-butyl ester group provides excellent protection for the carbamate functionality while also improving the molecule's solubility and stability during synthetic procedures. This makes (6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester an ideal precursor for further functionalization and incorporation into more complex molecular frameworks.

Recent advancements in asymmetric synthesis have enabled researchers to explore novel routes for constructing such complex molecules with high enantioselectivity. For example, methodologies involving organocatalysis and transition metal-catalyzed reactions have been employed to synthesize similar compounds with precision and efficiency. These techniques not only enhance the yield of the desired product but also minimize waste, aligning with green chemistry principles.

In terms of applications, (6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester has shown promise as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. For instance, its pyridine core can be further functionalized to generate ligands for G-protein coupled receptors (GPCRs), which are critical drug targets in numerous diseases, including cardiovascular disorders, cancer, and neurodegenerative conditions.

Moreover, computational studies using molecular docking and machine learning algorithms have provided insights into how structural modifications can optimize this compound's binding affinity to specific biological targets. These computational tools allow researchers to predict potential interactions and guide experimental efforts toward designing more potent and selective drug candidates.

In conclusion, (6-Methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No 1355216-17-9) stands out as a valuable building block in modern organic synthesis. Its unique combination of functional groups offers opportunities for further exploration in drug discovery and development. As research continues to uncover new synthetic strategies and applications for this compound, its role in advancing medicinal chemistry is expected to grow significantly.